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Compound of Interest

Compound Name: Cy3-PEG3-Alkyne

Cat. No.: B12365630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cy3-PEG3-Alkyne, a fluorescent

probe widely utilized in click chemistry for the labeling and detection of biomolecules. This

document details its physicochemical properties, experimental protocols for its use in copper-

catalyzed (CuAAC) and strain-promoted (SPAAC) azide-alkyne cycloaddition reactions, and its

applications in various research and drug development contexts.

Introduction to Cy3-PEG3-Alkyne
Cy3-PEG3-Alkyne is a tripartite molecule consisting of a Cy3 fluorophore, a hydrophilic

polyethylene glycol (PEG3) spacer, and a terminal alkyne group. The Cy3 dye is a bright and

photostable cyanine dye that fluoresces in the orange-red region of the visible spectrum. The

PEG3 linker enhances water solubility and minimizes steric hindrance, improving accessibility

to the alkyne group for reaction. The terminal alkyne is the reactive handle for "click" chemistry,

a group of reactions known for their high efficiency, specificity, and biocompatibility.[1][2] These

characteristics make Cy3-PEG3-Alkyne an invaluable tool for labeling proteins, nucleic acids,

and other biomolecules in complex biological systems.

Physicochemical and Spectroscopic Properties
The performance of a fluorescent probe is dictated by its photophysical properties. The key

quantitative data for Cy3-Alkyne are summarized in the table below.
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Property Value Reference

Excitation Maximum (λex) 555 nm [3]

Emission Maximum (λem) 570 nm [3]

Molar Extinction Coefficient (ε) 150,000 cm-1M-1 [3]

Fluorescence Quantum Yield

(Φ)
0.31

Molecular Weight ~530.2 g/mol

Solubility DMSO, DMF, DCM

Click Chemistry Reactions
Cy3-PEG3-Alkyne serves as a versatile reagent for two primary types of click chemistry

reactions: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-

Alkyne Cycloaddition (SPAAC).

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
CuAAC is a highly efficient and widely used click reaction that involves the formation of a stable

triazole linkage between a terminal alkyne and an azide, catalyzed by a copper(I) species. The

reaction is known for its rapid kinetics and high yields under mild, aqueous conditions.

A general workflow for a CuAAC reaction is depicted below:
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Reactants

Catalyst System

Azide-modified Biomolecule

Reaction Mixture

Cy3-PEG3-Alkyne

Cu(II) Source (e.g., CuSO4)

Reducing Agent (e.g., Sodium Ascorbate)

Ligand (e.g., THPTA)

Labeled Biomolecule
Click Reaction

Reactants
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Strained Alkyne (e.g., DBCO)
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Protein Labeling

Interaction & FRET

Protein A (with Alkyne)
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FRET Signal
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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